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Compound of Interest

2-Chloro-N-(2-dimethylamino-
Compound Name:
cyclohexyl)-acetamide

Cat. No.: B7928229

Get Quote

Technical Guide: 2-Chloro-N-(2-dimethylamino-
cyclohexyl)-acetamide

Safety, Stability, and Handling Protocols
Part 1: Chemical Identity & Characterization

This compound is a bifunctional building block containing a basic tertiary amine and a highly
reactive electrophilic

-chloroacetamide.[1] It is frequently utilized in the synthesis of kappa-opioid receptor ligands or
as a covalent affinity probe.[1]
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Property Specification

2-Chloro-N-(2-

(dimethylamino)cyclohexyl)acetamide

Chemical Name

N-(2-dimethylaminocyclohexyl)-
Common Aliases
-chloroacetamide; U-Series Precursor

Molecular Formula

Molecular Weight 218.72 g/mol

] Not Assigned (Treat as Novel/Research
Estimated CAS
Substance)

) White to off-white crystalline solid (Free base);
Physical State )
Hygroscopic powder (HCI salt)

Soluble in DCM, DMSO, Methanol.[1][2][3][4]

Solubility _ _
Sparingly soluble in water (Free base).

Part 2: Hazard Identification (GHS Classification)

Scientist’s Insight: The primary danger here is not just toxicity, but sensitization. The
chloroacetamide moiety is a potent alkylating agent that reacts with cysteine residues in
proteins, leading to haptenization and severe allergic contact dermatitis.

GHS Label Elements

e Signal Word:DANGER

e Pictograms:
o e« (GHSO06 - Acute Toxicity)[1]
o ¢ (GHSO05 - Corrosive)[1]

o £ (GHSO08 - Health Hazard)[1][3]

Hazard Statements
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H301: Toxic if swallowed (Predicted based on diamine pharmacophore).[5]

H314: Causes severe skin burns and eye damage (Alkylating potential).

H317: May cause an allergic skin reaction (Potent sensitizer).[3][5][6]

H335: May cause respiratory irritation.[7][8]

Part 3: Stability & Storage (The "Self-Destruct”
Mechanism)[1]

Critical Technical Insight: Unlike simple acetamides, this molecule possesses an internal "self-
destruct"” mechanism.[1] The lone pair on the dimethylamino nitrogen (N2) can attack the

-carbon of the chloroacetamide, displacing the chloride ion.[1] This intramolecular cyclization
forms a quaternary piperazinium salt, rendering the reagent useless and potentially altering its
toxicity profile.

Degradation Pathway Visualization
Room Temp / Solution _ |  Nucleophilic Attack Irreversible Cyclization ‘
(Free Base) 1 (N-Lone Pair -> alpha-C) i@l (Piperazinium Derivative)

Click to download full resolution via product page

Figure 1: The intramolecular cyclization pathway.[1] Storage as a free base in solution
accelerates this degradation.[1]

Storage Protocol

o Form: Store as the Hydrochloride (HCI) salt whenever possible. Protonating the amine (

) removes the nucleophilic lone pair, blocking the cyclization pathway.

e Temperature:

is mandatory for the free base;

is acceptable for the salt.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemos.de/import/data/msds/GB_en/79-07-2-A0023494-GB-en.pdf
https://en.wikipedia.org/wiki/Chloroacetamide
https://www.chemos.de/import/data/msds/GB_en/79-07-2-A0023494-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_120972784_2-ChloroAcetamide-CASNO-79-07-2-MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02727&PLANT=d__ALF
https://www.aaronchem.com/sds/381723-89-3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_2_6-diethylphenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_2_6-diethylphenyl_acetamide
https://www.benchchem.com/product/b7928229/docs?utm_src=pdf-body-img#2-chloro-n-2-dimethylamino-cyclohexyl-acetamide-safety-data-sheet-sds
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_2_6-diethylphenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_2_6-diethylphenyl_acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7928229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Atmosphere: Store under Argon or Nitrogen. Moisture can hydrolyze the C-CI bond over
time.[1]

Part 4: Emergency Response & First Aid

Expert Note: Standard "wash with water" protocols are insufficient for alkylating agents. The
goal is to quench the reactivity and neutralize the amine.

Response Decision Tree

Exposure Incident

Identify Route

Skin Contact

(Burn/Absorption) ST Al

Irrigate >15 mins Oxygen Support
[1' Blot excess (Do not rub)] (Isotonic Saline) Monitor for Delayed Edema

[2. Wash: Soap + Water (15 min)]

3. Apply Polyethylene Glycol (PEG 400)

(Solubilizes lipophilic residues)

Click to download full resolution via product page
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Figure 2: Emergency response workflow prioritizing the removal of lipophilic alkylating residues.

Specific Treatments

o Skin: After washing, treat the area with a solution of sodium bicarbonate (to neutralize any
HCI generated) or PEG-400 (to extract the lipophilic organic compound from skin pores).[1]

e Spill Cleanup: Do not simply wipe. Cover spills with a mixture of sodium thiosulfate
(quenches the alkylating agent by forming a non-toxic thiosulfate adduct) and inert absorbent
(vermiculite).

Part 5: Synthesis & Application Context
Usage in Drug Discovery

This compound is typically used to introduce the 2-(dimethylamino)cyclohexyl amine motif into
a scaffold via the displacement of the chlorine atom by a nucleophile (e.g., a phenol, amine, or
thiol).[1]

Reaction Monitoring (TLC/LCMS):

 Visualization: The compound is not strongly UV active (lacks aromatic rings). Use lodine
stain or Dragendorff’'s reagent (stains tertiary amines orange).

e Quenching: Upon reaction completion, quench excess chloroacetamide with cysteine or
glutathione before workup to prevent operator exposure to the active warhead.

Disposal
o Dissolve in a combustible solvent.

e Add an excess of nucleophile (e.g., Ethanolamine) to consume the reactive chlorine.

« Incinerate in a chemical incinerator equipped with an afterburner and scrubber (to handle
Nitrogen Oxides and HCI gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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